3-Pyridinemethanol, 5-methyl-6-(trifluoromethyl)-

• CAS No.: 1198016-47-5
• Molecular Formula: C8H8F3NO
• Molecular Weight: 191.15 g/mol
• IUPAC Name: [5-methyl-6-(trifluoromethyl)pyridin-3-yl]methanol
• InChI: InChI=1S/C8H8F3NO/c1-5-2-6(4-13)3-12-7(5)8(9,10)11/h2-3,13H,4H2,1H3
• InChI Key: QQHKSIBMDUUHLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C(F)(F)F)CO

Description

3-Pyridinemethanol, 5-methyl-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H8F3NO and its molecular weight is 191.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 5-methyl-6-(trifluoromethyl)-3-pyridinecarboxylate (552 mg, 2.52 mmol) in DCM (30 ml) stirred under N2 at 0° C. was added a solution of DIBAL-H (1.5 M solution in toluene, 5.04 ml, 7.56 mmol) dropwise. The reaction mixture was stirred at 0° C. for 2 h and at room temperature overnight. The reaction mixture was diluted with MeOH and concentrated under reduced pressure. The residue was treated with a 1N HCl solution and extracted twice with EtOAc. The combined organic phases were dried over anhydrous Na2SO4 and concentrated under reduced. Purification by flash chromatography using a 10 g silica gel cartridge, and mixtures of DCM and MeOH as eluent afforded [5-methyl-6-(trifluoromethyl)-3-pyridinyl]methanol (297 mg, 54%).